Cas no 121692-27-1 (1-(Trifluoromethyl)-1-indanol)
1-(Trifluoromethyl)-1-indanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(Trifluoromethyl)-1-indanol
-
- MDL: MFCD16067905
- Inchi: 1S/C10H9F3O/c11-10(12,13)9(14)6-5-7-3-1-2-4-8(7)9/h1-4,14H,5-6H2
- InChI Key: RLRMXTVZEDMFHB-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)(O)C2=C(C=CC=C2)CC1
1-(Trifluoromethyl)-1-indanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779075-5g |
1-(Trifluoromethyl)-1-indanol |
121692-27-1 | 95% | 5g |
$650 | 2024-07-20 | |
| eNovation Chemicals LLC | D779075-5g |
1-(Trifluoromethyl)-1-indanol |
121692-27-1 | 95% | 5g |
$650 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1527848-5g |
1-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-ol |
121692-27-1 | 98% | 5g |
¥5997.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D779075-5g |
1-(Trifluoromethyl)-1-indanol |
121692-27-1 | 95% | 5g |
$650 | 2025-02-22 |
1-(Trifluoromethyl)-1-indanol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(Trifluoromethyl)-1-indanol
Comprehensive Guide to 1-(Trifluoromethyl)-1-indanol (CAS No. 121692-27-1): Properties, Applications, and Industry Insights
1-(Trifluoromethyl)-1-indanol (CAS No. 121692-27-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF3) enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders, anti-inflammatory agents, and catalysis.
In recent years, the demand for fluorinated compounds like 1-(Trifluoromethyl)-1-indanol has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on atom-efficient methodologies to incorporate fluorinated motifs, addressing challenges such as selective fluorination and cost-effective production. This aligns with the broader industry trend toward environmentally friendly processes and reduced carbon footprints.
The compound’s chiral center at the 1-position of the indanol scaffold also makes it a candidate for asymmetric synthesis. Enantioselective applications of 1-(Trifluoromethyl)-1-indanol are explored in organocatalysis and ligand design, where its stereochemistry can influence reaction outcomes. This has led to its use in pharmaceutical intermediates for drugs treating neurodegenerative diseases and chronic pain.
From a commercial perspective, CAS No. 121692-27-1 is often searched alongside terms like high-purity fluorinated building blocks, custom synthesis services, and scalable manufacturing. Suppliers emphasize GMP compliance and regulatory support to meet the needs of contract research organizations (CROs) and API developers. The compound’s stability under ambient storage conditions further adds to its practicality in industrial settings.
Emerging applications of 1-(Trifluoromethyl)-1-indanol include its role in material science, particularly in the development of fluorinated polymers with enhanced thermal and chemical resistance. Innovations in electronic materials and coatings have also leveraged its properties to improve performance in high-temperature environments.
For researchers and manufacturers, understanding the structure-activity relationship (SAR) of this compound is critical. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions in biological systems. These approaches align with the growing interest in AI-driven drug discovery and in silico screening, which optimize R&D efficiency.
In summary, 1-(Trifluoromethyl)-1-indanol (CAS No. 121692-27-1) represents a versatile and high-value chemical in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the expanding role of fluorine chemistry in solving global challenges. As industries prioritize innovation and sustainability, this compound is poised to remain a focal point in scientific and commercial discourse.
121692-27-1 (1-(Trifluoromethyl)-1-indanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)